2-(3-Fluoropyridin-2-YL)ethanamine

• IUPAC Name: 2-(3-fluoropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9FN2/c8-6-2-1-5-10-7(6)3-4-9/h1-2,5H,3-4,9H2
• InChI Key: PDNIHEMIUHJPQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CCN)F
• Molecular Formula: C7H9FN2
• DSSTOX Substance ID: DTXSID901307719
• Molecular Weight: 140.16 g/mol
• CAS RN: 149488-79-9

Description

“2-(3-Fluoropyridin-2-YL)ethanamine” is a chemical compound with the CAS Number: 149488-79-9. It has a molecular weight of 140.16.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as “2-(3-Fluoropyridin-2-YL)ethanamine”, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular structure of “2-(3-Fluoropyridin-2-YL)ethanamine” can be represented by the InChI code provided in the search results.

Physical And Chemical Properties Analysis

“2-(3-Fluoropyridin-2-YL)ethanamine” is a liquid at room temperature.

Scientific Research Applications

Agriculture: Pesticide Development

In agriculture, this compound serves as a precursor in the synthesis of pesticides. The introduction of fluorine atoms into pesticides can improve their efficacy and environmental stability, making them more potent against pests while potentially reducing the required dosage.

Material Science: Advanced Materials

The compound finds applications in material science, particularly in the development of advanced materials with unique properties such as increased resistance to degradation and improved performance in extreme conditions.

Analytical Chemistry: Chromatography

In analytical chemistry, 2-(3-Fluoropyridin-2-YL)ethanamine can be used as a derivatization agent in chromatography to aid in the detection and quantification of complex substances, enhancing the sensitivity and selectivity of analytical methods.

Environmental Impact: Safety and Toxicology

Research into the environmental impact of chemicals includes studying compounds like 2-(3-Fluoropyridin-2-YL)ethanamine for their safety and toxicological profiles. Understanding their breakdown products and interaction with the environment is crucial for assessing potential risks.

Safety and Hazards

The safety information for “2-(3-Fluoropyridin-2-YL)ethanamine” indicates that it is a dangerous compound. The specific hazard statements and precautionary statements are not provided in the search results.

Mechanism of Action

Mode of Action

Based on the mode of action of similar compounds, it can be inferred that it might interact with its targets, leading to inhibition of electron transport . This could result in the disruption of essential biochemical processes within the target organism.

Result of Action

Based on the potential mode of action, it can be inferred that the compound may disrupt essential biochemical processes within the target organism, leading to its potential fungicidal activity .